1-(2,2-Diphenylpropanoyl)piperidine
Description
1-(2,2-Diphenylpropanoyl)piperidine is a synthetic piperidine derivative characterized by a propanoyl linker substituted with two phenyl groups at the second carbon (C2) and a piperidine ring attached to the carbonyl group. The compound’s structure combines the lipophilic diphenyl moiety with the nitrogen-containing heterocycle, which may influence its physicochemical properties and biological interactions. Piperidine-based compounds are frequently explored in medicinal chemistry for their receptor-binding capabilities, particularly as NMDA antagonists, enzyme inhibitors, or psychoactive agents .
Properties
Molecular Formula |
C20H23NO |
|---|---|
Molecular Weight |
293.4 g/mol |
IUPAC Name |
2,2-diphenyl-1-piperidin-1-ylpropan-1-one |
InChI |
InChI=1S/C20H23NO/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19(22)21-15-9-4-10-16-21/h2-3,5-8,11-14H,4,9-10,15-16H2,1H3 |
InChI Key |
SWOZQTYHXMZJKY-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N3CCCCC3 |
Canonical SMILES |
CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N3CCCCC3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1. Comparison of Diphenidine Derivatives
Phencyclidine (PCP) and Analogs
PCP (1-(1-phenylcyclohexyl)piperidine) shares the piperidine core but features a cyclohexyl-phenyl group instead of diphenylpropanoyl.
- Structural Impact: The cyclohexyl group in PCP enhances lipophilicity and steric bulk, contributing to its potent dissociative effects. In contrast, the diphenylpropanoyl group may offer balanced hydrophobicity and electronic effects due to the ketone.
- Structural modifications in 1-(2,2-Diphenylpropanoyl)piperidine could reduce CNS penetration or alter receptor subtype selectivity .
Natural Piperidine Derivatives
Piperidine alkaloids from Piper nigrum (black pepper) and related species, such as 1-[1-oxo-3-phenyl-2E-propenyl]piperidine , demonstrate structural parallels:
- Functional Groups: Natural derivatives often include unsaturated (e.g., propenyl) or hydroxylated chains, which influence bioavailability and antioxidant activity. The diphenylpropanoyl group in the synthetic compound lacks these features but may exhibit enhanced metabolic stability .
Pharmacologically Active Piperidines
- AMPA Receptor Ligands: Compound 1-BCP (1-(1,3-benzodioxol-5-ylcarbonyl)piperidine) shows affinity for AMPA receptors, suggesting that the diphenylpropanoyl variant could be optimized for similar targets with altered substituents .
- α-Glucosidase Inhibitors: Derivatives like 1-(4-hydroxy-3-methoxybenzyl)piperidine demonstrate enzyme inhibition via hydrophilic interactions, a trait less likely in the highly lipophilic diphenylpropanoyl analog .
Physicochemical and Analytical Considerations
- Spectral Differentiation : Techniques like GC/IR and NMR can distinguish isomers by analyzing carbonyl vibrations (≈1700 cm⁻¹) or phenyl proton environments .
- Stability: The ketone group may render 1-(2,2-Diphenylpropanoyl)piperidine prone to nucleophilic attack or reduction, unlike diphenidine’s stable ethyl linker .
Preparation Methods
Reaction Conditions
A typical procedure employs Schotten-Baumann conditions:
-
Base : Sodium carbonate (Na₂CO₃) or triethylamine
-
Solvent : Water or dichloromethane
Example Protocol :
-
Dissolve piperidine (1.0 equiv) and Na₂CO₃ (1.2 equiv) in water.
-
Add 2,2-diphenylpropanoyl chloride (1.1 equiv) dropwise.
-
Stir for 3–5 hours, isolate via filtration, and purify by recrystallization.
Yield : 80–90% (theoretical), though steric hindrance from diphenyl groups may reduce efficiency.
Condensation and Coupling Approaches
Intermolecular coupling reactions enable the simultaneous formation of C–N and C–C bonds.
Reductive Amination
A hydrogen-borrowing [5 + 1] annulation strategy, inspired by Donohoe et al., involves:
-
Condensing a ketone precursor with piperidine.
-
Reducing the imine intermediate using iridium(III) catalysts.
Advantages :
Limitations :
-
Requires specialized catalysts (e.g., Ir, Rh).
Catalytic Hydrogenation Methods
Hydrogenation of unsaturated precursors offers a route to saturated piperidine derivatives.
Palladium/Rhodium-Catalyzed Reduction
Grygorenko et al. demonstrated that pyridine derivatives undergo partial hydrogenation to piperidines using Pd or Rh catalysts. For 1-(2,2-Diphenylpropanoyl)piperidine:
-
Synthesize a tetrasubstituted pyridine intermediate.
-
Hydrogenate using Pd/C or Rh/Al₂O₃ under H₂ (1–3 atm).
Key Parameters :
Borane-Mediated Reduction
A modified approach uses sodium tetrahydroborate (NaBH₄) to reduce enamine intermediates:
Advantages :
Solid-Phase Synthesis
Solid-phase methods, as noted by EvitaChem, enable iterative functionalization:
-
Anchor piperidine to a resin (e.g., Wang resin).
-
Acylate with 2,2-diphenylpropanoic acid using DCC/HOBt.
-
Cleave the product with TFA/CH₂Cl₂.
Advantages :
-
Simplified purification
-
Scalability for combinatorial libraries.
Yield : 75–85%.
Comparative Analysis of Methods
| Method | Yield | Purity | Scalability | Cost |
|---|---|---|---|---|
| Direct Acylation | 80–90% | 95–98% | High | Low |
| Reductive Amination | 85–93% | 90–95% | Moderate | High |
| Catalytic Hydrogenation | 85–93% | 97–99% | High | Moderate |
| Solid-Phase Synthesis | 75–85% | 85–90% | Low | High |
Key Insights :
-
Catalytic hydrogenation balances yield and purity.
-
Solid-phase synthesis suits small-scale, high-variability applications.
Recent Advances and Innovations
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
